Cas no 2034503-07-4 (N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2034503-07-4
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• CID: 5353334
• Update Time: 2025-06-18

N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-(thiophen-3-yl)pentyl)benzo[d][1,3]dioxole-5-carboxamide
• N-(5-hydroxy-3-thiophen-3-ylpentyl)-1,3-benzodioxole-5-carboxamide
• N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C17H19NO4S/c19-7-4-12(14-5-8-23-10-14)3-6-18-17(20)13-1-2-15-16(9-13)22-11-21-15/h1-2,5,8-10,12,19H,3-4,6-7,11H2,(H,18,20)
• InChI Key： JIZHTDIRRYSEBR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)CCNC(C1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 395
• XLogP3: 2.5
• Topological Polar Surface Area: 96

Additional information on N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2034503-07-4)

N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034503-07-4, represents a unique blend of structural features that make it a promising candidate for various therapeutic applications. The presence of a benzodioxole core, combined with a hydroxyl and thiophenyl substituent, suggests potential biological activity that warrants further exploration.

The molecular structure of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide is characterized by its intricate arrangement of functional groups. The benzodioxole moiety, also known as 1,3-benzodioxole or oxetane, is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets. Specifically, the hydroxyl group at the 5-position and the thiophenyl ring at the 3-position contribute to the compound's overall reactivity and binding affinity. These features are particularly intriguing in the context of developing novel pharmacological agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. The benzodioxole core is known for its role in various bioactive molecules, including antiviral and anti-inflammatory agents. In particular, derivatives of benzodioxole have shown promise in modulating enzyme activity and receptor binding. The incorporation of a pentyl chain linked to a thiophenyl group in N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide introduces additional complexity, which may enhance its pharmacokinetic properties and target specificity.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. The combination of hydroxyl and thiophenyl groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is crucial in the iterative process of drug development, where subtle changes in structure can significantly impact efficacy and safety profiles. The long tail keyword 5-hydroxy-3-(thiophen-3-yl)pentyl] underscores the unique substituent pattern that distinguishes this compound from others in the chemical space.

In vitro studies have begun to uncover the mechanistic potential of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide. Initial investigations suggest that it may interact with proteins involved in cellular signaling pathways relevant to inflammation and neurodegeneration. The benzodioxole core's ability to engage with these targets could make it a valuable tool for developing treatments against conditions such as arthritis and Alzheimer's disease. Furthermore, the presence of a hydroxyl group may facilitate hydrogen bonding interactions, enhancing binding affinity and stability.

The thiophenyl ring is another critical feature that contributes to the compound's pharmacological profile. Thiophenes are well-known for their role in various pharmaceuticals due to their ability to modulate enzyme function and receptor activity. In particular, thiophene derivatives have been explored for their potential in treating neurological disorders and cancer. The specific positioning of the thiophenyl group at the 3-position of the benzodioxole core in N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide suggests that it may influence how the molecule interacts with biological targets.

From a synthetic chemistry perspective, the preparation of N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2H-1,3-benzodioxole-5-carboxamide presents an intriguing challenge. The synthesis involves multiple steps, including functional group interconversions and protection-deprotection strategies. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the benzodioxole core and attach the pentyl-thiophenyl side chain. Optimizing these synthetic routes is essential for achieving high yields and purity levels required for pharmaceutical applications.

The long-term therapeutic potential of this compound remains an area of active investigation. Researchers are exploring its interactions with various biological targets using computational modeling and experimental assays. These studies aim to validate its candidacy as a drug candidate or an intermediate for more complex molecules. The integration of computational chemistry tools has accelerated this process by allowing rapid screening of potential binding interactions and predicting molecular properties.

In conclusion, N-[5-hydroxy-3-(thiophen-3-y]l penty] -2H -1 , 3 -benz od ox ole - 5 -car box am ide (CAS No . 203450 3 - 07 - 4 ) stands out as a structurally interesting compound with significant pharmacological implications . Its unique combination o f functional groups , including th e ben z od ox ole cor e , hy drox y l gro up , an d thi o ph en y l ring , makes it a promisin g candidate f or furthe r stu dies . As researc h contin ues t o eluci da te i ts mechanis tic po tential an d synthe tic accessability , this com pound holds grea t promise f or contributi ng t o n e w th erapeu tic app licati ons . p >